2,3-Dimethyl-N-[2-(pyrrolidin-3-YL)ethyl]butanamide

• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol
• IUPAC Name: 2,3-dimethyl-N-(2-pyrrolidin-3-ylethyl)butanamide
• InChI: InChI=1S/C12H24N2O/c1-9(2)10(3)12(15)14-7-5-11-4-6-13-8-11/h9-11,13H,4-8H2,1-3H3,(H,14,15)
• InChI Key: SAKDXORSSGZVAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)C(=O)NCCC1CCNC1

Description

2,3-Dimethyl-N-[2-(pyrrolidin-3-YL)ethyl]butanamide is a synthetic amide derivative featuring a pyrrolidine-substituted ethylamine backbone and a branched alkyl chain. Its structural uniqueness lies in the combination of a dimethylbutanamide core with a pyrrolidin-3-yl ethyl substituent, which may confer distinct physicochemical and pharmacological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3-Dimethyl-N-[2-(pyrrolidin-3-YL)ethyl]butanamide typically involves the reaction of 2,3-dimethylbutanoyl chloride with 2-(pyrrolidin-3-yl)ethylamine. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is typically performed in an organic solvent like dichloromethane at low temperatures to control the reaction rate and improve yield.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. This would include the use of industrial reactors, continuous flow systems, and automated control systems to ensure consistent quality and yield. The purification process might involve techniques such as recrystallization, distillation, or chromatography to obtain the desired purity.

Chemical Reactions Analysis

Types of Reactions

2,3-Dimethyl-N-[2-(pyrrolidin-3-YL)ethyl]butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the amide nitrogen or the pyrrolidine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Alkyl halides in the presence of a base like sodium hydride.

Major Products

Oxidation: Carboxylic acids or ketones, depending on the reaction conditions.

Reduction: Amines or alcohols.

Substitution: Various substituted amides or pyrrolidine derivatives.

Scientific Research Applications

2,3-Dimethyl-N-[2-(pyrrolidin-3-YL)ethyl]butanamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the development of new materials with specific properties, such as polymers or catalysts.

Mechanism of Action

The mechanism of action of 2,3-Dimethyl-N-[2-(pyrrolidin-3-YL)ethyl]butanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine ring can mimic natural substrates or ligands, allowing the compound to bind to active sites and modulate biological pathways. This interaction can lead to various effects, such as inhibition of enzyme activity or activation of signaling pathways.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

The compound shares similarities with amide derivatives documented in reagent catalogs and pesticide testing standards. Key structural analogs include:

Analog 1: (2R)-2-Amino-3,3-dimethyl-N-(phenylmethyl)butanamide

• Molecular Formula : C₁₃H₂₀N₂O
• Molecular Weight : 220.31 g/mol
• CAS RN : 268556-62-3
• Key Differences: Substituent: Benzyl (phenylmethyl) group instead of pyrrolidin-3-yl ethyl. Stereochemistry: R-configuration at the α-carbon. Functional Group: Contains an amino group (-NH₂) at the α-position, absent in the target compound.

Analog 2: (2S)-2-Amino-3,3-dimethyl-N-(phenylmethyl)butanamide

• Molecular Formula : C₁₃H₂₀N₂O
• Molecular Weight : 220.31 g/mol
• CAS RN : 207121-91-3

Comparison Table :

Property	Target Compound	Analog 1 (R-isomer)	Analog 2 (S-isomer)
Core Structure	2,3-Dimethylbutanamide	3,3-Dimethylbutanamide	3,3-Dimethylbutanamide
Substituent	Pyrrolidin-3-yl ethyl	Benzyl (phenylmethyl)	Benzyl (phenylmethyl)
Stereochemistry	Not specified	R-configuration	S-configuration
Functional Groups	Amide, tertiary amine (pyrrolidine)	Amide, primary amine	Amide, primary amine
Molecular Weight (g/mol)	Not available	220.31	220.31
CAS RN	Not available	268556-62-3	207121-91-3
Reported Applications	Limited data	Pesticide testing standard	Pesticide testing standard

Research Findings and Implications

Physicochemical Properties

• Solubility: The absence of a primary amine (-NH₂) in the target compound may reduce aqueous solubility relative to analogs 1 and 2, which possess polar amino groups.

Biological Activity

2,3-Dimethyl-N-[2-(pyrrolidin-3-YL)ethyl]butanamide, with the CAS number 1839429-68-3, is a compound of interest due to its potential biological activities. This article explores its chemical properties, biological activity, and relevant research findings.

• Molecular Formula : C12H24N2O
• Molecular Weight : 212.33 g/mol
• Purity : Minimum 95%
• Storage Conditions : Store in a cool, dry place .

The biological activity of 2,3-Dimethyl-N-[2-(pyrrolidin-3-YL)ethyl]butanamide is primarily linked to its interaction with various neurotransmitter systems. Compounds with similar structures have shown potential in modulating neurotransmitter release and receptor activity, particularly in the central nervous system.

Neuroprotective Effects

Some studies indicate that compounds with a pyrrolidine moiety can provide neuroprotective benefits. These effects may be attributed to their ability to inhibit excitotoxicity and oxidative stress in neuronal cells. Further research is needed to establish the specific neuroprotective mechanisms of 2,3-Dimethyl-N-[2-(pyrrolidin-3-YL)ethyl]butanamide.

Study Overview

A study conducted on various pyrrolidine derivatives highlighted their anticonvulsant properties through the maximal electroshock (MES) and pentylenetetrazole (PTZ) models. Compounds similar to 2,3-Dimethyl-N-[2-(pyrrolidin-3-YL)ethyl]butanamide demonstrated significant protection against induced seizures, suggesting a promising avenue for further investigation .

Compound	Model Used	ED50 (mg/kg)	Notes
Compound A	MES	79.5	High anticonvulsant activity
Compound B	PTZ	123.2	Effective against seizures
2,3-Dimethyl-N-[2-(pyrrolidin-3-YL)ethyl]butanamide	TBD	TBD	Potential based on structural similarity

Pharmacological Profiles

The pharmacological profiles of similar compounds indicate that they may act as modulators of glutamate receptors, which are critical in seizure activity and neuroprotection. This modulation could be a key factor in the efficacy of 2,3-Dimethyl-N-[2-(pyrrolidin-3-YL)ethyl]butanamide against neurological disorders.